Cas no 1270358-63-8 (3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol)

• Product Name: 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol
• CAS No: 1270358-63-8
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5583356
• PubChem ID: 55294483
• Update Time: 2025-05-26

3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1270358-63-8
• AKOS006369107
• EN300-1847571
• 3-amino-3-(5-fluoropyridin-3-yl)propan-1-ol
• 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol

• Inchi： 1S/C8H11FN2O/c9-7-3-6(4-11-5-7)8(10)1-2-12/h3-5,8,12H,1-2,10H2
• InChI Key： LYHLNEYBAZIPTI-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(CCO)N

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol (CAS No. 1270358-63-8)

3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol, with the CAS number 1270358-63-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structure combining a fluoropyridine moiety with an aminopropanol chain, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

The molecular formula of 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol is C₈H₁₁FN₂O, with a molar mass of 170.19 g/mol. Its structural uniqueness lies in the presence of a 5-fluoropyridin-3-yl group, which enhances its binding affinity to specific biological targets. This characteristic has led to its exploration in the development of small-molecule inhibitors and enzyme modulators, addressing growing demand for novel therapeutics in oncology and immunology.

In recent years, the compound has been studied for its role in kinase inhibition, a hot topic in cancer research. Kinases are pivotal in cellular signaling, and their dysregulation is linked to numerous diseases. The fluoropyridine component of 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol is hypothesized to improve pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical for drug candidates. This aligns with frequent searches like "fluoropyridine derivatives in drug design" and "improving drug bioavailability."

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The aminopropanol segment may facilitate blood-brain barrier penetration, a major challenge in treating neurodegenerative diseases like Alzheimer's and Parkinson's. This connects to trending queries such as "CNS-active fluorinated compounds" and "blood-brain barrier permeability enhancers."

Synthetic routes to 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol often involve multi-step organic synthesis, including nucleophilic substitution and reduction reactions. Optimizing these processes is a focus for industrial chemists, as reflected in searches for "efficient synthesis of fluoropyridine derivatives." The compound's purity and yield are critical for scaling up production, meeting Good Manufacturing Practice (GMP) standards.

From an analytical perspective, 1270358-63-8 is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure structural verification and quantify impurities, addressing quality control concerns prevalent in pharmaceutical manufacturing. Such details respond to common questions like "how to analyze fluoropyridine compounds" and "HPLC methods for amine derivatives."

Environmental and safety profiles of 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol are also under scrutiny, coinciding with rising interest in green chemistry. Researchers aim to minimize hazardous byproducts during synthesis, echoing searches for "sustainable synthesis of pharmaceutical intermediates." Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling protocols.

In summary, 3-Amino-3-(5-fluoropyridin-3-yl)propan-1-ol (CAS 1270358-63-8) represents a versatile scaffold in medicinal chemistry. Its dual functionality—combining fluoropyridine and aminopropanol—positions it at the forefront of innovations in drug discovery, particularly for CNS disorders and kinase-targeted therapies. As research progresses, this compound may unlock new therapeutic avenues, answering pressing demands in global healthcare.